molecular formula C21H24N2O4 B244121 Ethyl 3-[(4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate

Ethyl 3-[(4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate

Cat. No. B244121
M. Wt: 368.4 g/mol
InChI Key: SRXFWPMLOSXBAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 3-[(4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate, commonly known as EMB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. EMB is a member of the benzamide family and has been found to exhibit a range of interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of EMB is not fully understood, but it is thought to involve the binding of the compound to specific targets in cells. EMB has been found to bind to DNA, proteins, and lipids, suggesting that it may have multiple targets in cells. The exact binding sites of EMB are still being investigated, but it is believed that the compound interacts with specific amino acid residues or nucleotides in its targets.
Biochemical and Physiological Effects:
EMB has been found to exhibit a range of interesting biochemical and physiological effects. In addition to its fluorescent properties and protein-protein interaction inhibition, EMB has been found to induce apoptosis in cancer cells. Apoptosis is a programmed cell death mechanism that is often disrupted in cancer cells, leading to uncontrolled cell growth. By inducing apoptosis, EMB has the potential to be developed into a cancer therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of EMB is its ability to selectively bind to specific targets in cells, making it a valuable tool for studying biological processes. However, one limitation of EMB is its relatively high cost and low availability. The synthesis method of EMB is complex and time-consuming, which limits its use in large-scale experiments.

Future Directions

There are several future directions for research on EMB. One area of interest is the development of EMB-based cancer therapies. By further investigating the mechanism of action of EMB in inducing apoptosis, it may be possible to develop more effective cancer treatments.
Another future direction for research is the development of EMB-based probes for imaging biological processes in vivo. By modifying the structure of EMB, it may be possible to create probes that can selectively bind to specific targets in living organisms and emit a fluorescent signal, providing valuable insights into biological processes.
Conclusion:
In conclusion, EMB is a promising chemical compound with a range of potential applications in scientific research. Its ability to selectively bind to specific targets in cells makes it a valuable tool for studying biological processes, and its potential as a cancer therapy and imaging probe makes it an exciting area of research for the future.

Synthesis Methods

EMB can be synthesized using a multi-step process that involves the reaction of 4-methylbenzoyl chloride with morpholine, followed by the reaction of the resulting intermediate with ethyl 4-aminobenzoate. The final product is obtained after purification using column chromatography. The purity of the compound can be confirmed using spectral analysis techniques such as NMR and mass spectrometry.

Scientific Research Applications

EMB has been found to exhibit a range of interesting scientific research applications. One of the most promising applications of EMB is as a fluorescent probe for the detection of DNA damage. EMB has been shown to selectively bind to damaged DNA and emit a fluorescent signal, making it a valuable tool for studying DNA damage and repair mechanisms.
Another potential application of EMB is as an inhibitor of protein-protein interactions. EMB has been found to bind to the SH3 domain of the protein Grb2, which is involved in cellular signaling pathways. By inhibiting the interaction between Grb2 and its binding partners, EMB has the potential to modulate cellular signaling pathways and provide insights into the mechanisms of disease.

properties

Molecular Formula

C21H24N2O4

Molecular Weight

368.4 g/mol

IUPAC Name

ethyl 3-[(4-methylbenzoyl)amino]-4-morpholin-4-ylbenzoate

InChI

InChI=1S/C21H24N2O4/c1-3-27-21(25)17-8-9-19(23-10-12-26-13-11-23)18(14-17)22-20(24)16-6-4-15(2)5-7-16/h4-9,14H,3,10-13H2,1-2H3,(H,22,24)

InChI Key

SRXFWPMLOSXBAR-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=CC(=C(C=C1)N2CCOCC2)NC(=O)C3=CC=C(C=C3)C

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1)N2CCOCC2)NC(=O)C3=CC=C(C=C3)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.